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Compound of Interest

Compound Name:
2-Chloro-5-

(trifluoromethoxy)aniline

Cat. No.: B1314244 Get Quote

Essential Safety and Handling Guide for 2-Chloro-5-
(trifluoromethyl)aniline
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Chloro-5-(trifluoromethyl)aniline

(CAS No. 121-50-6). The following procedures are designed to ensure the safe handling and

disposal of this chemical in a laboratory setting.

Chemical Identifier:

Name: 2-Chloro-5-(trifluoromethyl)aniline

CAS Number: 121-50-6

Molecular Formula: C₇H₅ClF₃N[1][2]

Hazard Identification and Safety Summary
2-Chloro-5-(trifluoromethyl)aniline is a hazardous chemical that requires careful handling. It is

harmful if swallowed, inhaled, or absorbed through the skin, and can cause irritation to the skin,

eyes, and respiratory tract.[3][4]
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Hazard Classification Description Precautionary Statements

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[3][4]

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell. P330: Rinse mouth.[5]

[6]

Acute Toxicity, Dermal

(Category 4)

Harmful in contact with skin.[3]

[4]

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[4][5]

Acute Toxicity, Inhalation

(Category 4)
Harmful if inhaled.[3][4]

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[5][6]

Skin Irritation Causes skin irritation.[3][5]

P332+P313: If skin irritation

occurs: Get medical

advice/attention.[7]

Eye Irritation
Causes serious eye irritation.

[5]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5][6]

Respiratory Irritation
May cause respiratory

irritation.[4][5]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[5]

Aquatic Toxicity
Toxic to aquatic life with long

lasting effects.[5]

P273: Avoid release to the

environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended PPE for handling 2-Chloro-5-(trifluoromethyl)aniline.
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PPE Category Item
Material/Type
Recommendation

Purpose

Hand Protection
Chemical-resistant

gloves

Incidental Contact

(Splash Protection):

Nitrile rubber (min. 5

mil). Change gloves

immediately upon

contamination.[1][8]

Extended Contact:

Viton or Silver

Shield/Norfoil gloves

provide the highest

level of chemical

resistance for

chlorinated and

aromatic solvents.[1]

[9][10] Neoprene is

another option but

offers less protection

against halogenated

hydrocarbons.[1][9]

[11]

To prevent skin

contact and

absorption.[4]

Eye and Face

Protection

Safety Goggles and

Face Shield

Chemical splash

goggles that form a

tight seal with the

face. A face shield

should be worn over

the goggles for

maximum protection.

[4]

To protect eyes and

face from splashes

and vapors.[4]

Body Protection Laboratory Coat or

Chemical Protective

Suit

A standard lab coat

may be sufficient for

small quantities. For

larger quantities or

tasks with a higher

risk of splashing, a

To protect skin from

contamination.
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chemically resistant

apron or a full

protective suit is

recommended.[4]

Respiratory Protection
NIOSH-approved

Respirator

Use in a well-

ventilated area,

preferably a chemical

fume hood. If

ventilation is

inadequate or for spill

cleanup, use a

NIOSH-approved

respirator with organic

vapor cartridges.

To prevent inhalation

of harmful vapors.

Experimental Protocols: Safe Handling and
Operational Plan
Adherence to a strict operational protocol is essential for the safe handling of 2-Chloro-5-

(trifluoromethyl)aniline.

Preparation and Engineering Controls
Ventilation: Always handle 2-Chloro-5-(trifluoromethyl)aniline in a properly functioning

chemical fume hood.[12]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[5]

Spill Kit: Have a chemical spill kit readily available that contains inert absorbent materials

(e.g., sand, vermiculite), and appropriate waste containers.

Handling Procedure
Don PPE: Before handling the chemical, put on all required personal protective equipment

as detailed in the PPE table.
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Inspect Container: Check the container for any damage or leaks before opening.

Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes and

the generation of aerosols.

Keep Container Closed: Keep the container tightly sealed when not in use.[12]

Avoid Incompatibilities: Keep away from incompatible materials such as strong oxidizing

agents, acids, and bases.[3]

Post-Handling: After handling, wash hands thoroughly with soap and water.[4] Remove and

properly dispose of contaminated gloves.

Emergency and Spill Procedures
In Case of Skin Contact: Immediately flush the affected area with plenty of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[5][13]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][13]

In Case of Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[13]

In Case of Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate

medical attention.[5]

Small Spills: For small spills, absorb the material with an inert absorbent (e.g., sand,

vermiculite). Place the contaminated material into a sealed, labeled container for hazardous

waste disposal.[3][5]

Large Spills: Evacuate the area immediately. Contact your institution's emergency response

team.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.
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Waste Segregation and Collection
Waste Stream: 2-Chloro-5-(trifluoromethyl)aniline is a halogenated organic compound. It

must be collected as hazardous chemical waste.[3][12]

Segregation: Keep halogenated waste separate from non-halogenated waste streams to

prevent dangerous reactions and to facilitate proper disposal.[2][14]

Container: Use a designated, compatible, and clearly labeled waste container with a secure

lid. The label should read "Halogenated Organic Waste" and list the chemical constituents.[3]

[15]

Disposal Procedure
Collection: Collect all waste containing 2-Chloro-5-(trifluoromethyl)aniline, including

contaminated labware, PPE, and absorbent materials, in the designated hazardous waste

container.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

professional waste disposal service.[3][4] Do not pour this chemical down the drain.[3]

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should

be collected as halogenated waste. Once decontaminated, the container can be disposed of

according to institutional guidelines.[15]

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling 2-Chloro-5-(trifluoromethyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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